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Compound of Interest

Compound Name: Pyrazineethanethiol

Cat. No.: B036287

For Researchers, Scientists, and Drug Development Professionals

Pyrazineethanethiol is a heterocyclic compound that is emerging as a valuable building block
in synthetic organic chemistry. Its unique structure, combining a pyrazine ring and a
nucleophilic thiol group, offers a gateway to a diverse range of sulfur-containing pyrazine
derivatives. These derivatives are of significant interest in medicinal chemistry and materials
science due to the prevalence of the pyrazine moiety in numerous bioactive molecules and
functional materials.

This document provides detailed application notes and experimental protocols for the use of
Pyrazineethanethiol as a synthetic building block. The focus is on two fundamental and widely
applicable reaction types: nucleophilic substitution and conjugate addition.

Key Applications

Pyrazineethanethiol serves as a potent nucleophile, primarily through its thiol group. This
reactivity allows for the facile introduction of the pyrazinyl ethylthio moiety into various organic
scaffolds. The resulting thioethers are key intermediates in the synthesis of more complex
molecules with potential applications in:

» Drug Discovery: The pyrazine ring is a common feature in many approved drugs. The
incorporation of a flexible thioether linkage can be a valuable strategy in tuning the
pharmacokinetic and pharmacodynamic properties of drug candidates.
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o Agrochemicals: Pyrazine derivatives have also found applications in the agrochemical

industry.

» Flavor and Fragrance Chemistry: While not the focus of this document, Pyrazineethanethiol

is a known flavoring agent, contributing to savory and meaty notes.

Physicochemical and Spectroscopic Data

A thorough understanding of the physical and chemical properties of Pyrazineethanethiol is

crucial for its effective use in synthesis.

Property Value Reference
Molecular Formula CeHsN2S
Molecular Weight 140.21 g/mol
Appearance Colorless to yellow liquid
Odor Meaty, cabbage, sulfurous
Boiling Point 105.0 - 110.0 °C @ 20.00 mm
Hg
Density 1.147 - 1.157 g/mL

Refractive Index

1.553 - 1.570

Solubility

Slightly soluble in water;
soluble in organic solvents and

oils

1H NMR Spectrum

Available from suppliers such

as Sigma-Aldrich

IR Spectrum

Available from spectral

databases

Mass Spectrum

Available from spectral

databases

© 2025 BenchChem. All rights reserved. 2/4

Tech Support


https://www.benchchem.com/product/b036287?utm_src=pdf-body
https://www.benchchem.com/product/b036287?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

Experimental Protocols

The following protocols are representative examples of how Pyrazineethanethiol can be
utilized as a nucleophilic building block. Researchers should adapt these procedures as
needed for their specific substrates and experimental setups.

Synthesis of Pyrazinyl Ethyl Thioethers via SN2
Reaction

This protocol describes the synthesis of a thioether through the reaction of
Pyrazineethanethiol with an alkyl halide in a classic SN2 reaction. The thiol is first
deprotonated with a suitable base to form the more nucleophilic thiolate, which then displaces
the halide.

Reaction Scheme:

Solvent (e.g., THF, DMF)

Step 1: Thiolate Formation Step 2: Nucleophilic Substitution
Pyrazineethanethiol + — Base(eg,NaH) —— —~ —— Pyrazinyl ethyl thiolate H + — AkylHalide (R-X) —— —~ —— Pyrazinyl ethyl thioether (Py-S-R) — Nax

Solvent (e.g., CH2Clz, EtOH)

Base Catalyst (e.g., EtsN)

Michael Addition

Pyrazineethanethiol + —» a,B-Unsaturated Carbonyl —Catalyst, Solvent - —» [B-Thioether Adduct
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 To cite this document: BenchChem. [Pyrazineethanethiol: A Versatile Nucleophilic Building
Block in Synthetic Organic Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b036287#pyrazineethanethiol-as-a-building-block-in-
synthetic-organic-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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